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Compound of Interest

Compound Name: (Rac)-Monepantel sulfone-d5

Cat. No.: B12407035 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise yet in-depth guide to the chemical structure, properties, and known experimental

methodologies related to (Rac)-Monepantel sulfone-d5. This deuterated analog of

Monepantel sulfone serves as a crucial internal standard for analytical and research

applications.

Core Chemical Identity
(Rac)-Monepantel sulfone-d5 is the deuterium-labeled form of (Rac)-Monepantel sulfone.

Monepantel itself is an anthelmintic agent belonging to the amino-acetonitrile derivative (AAD)

class of compounds. The sulfone metabolite is a significant product of in vivo metabolism.[1][2]

The deuterated version is primarily utilized as an internal standard in quantitative analyses

such as NMR, GC-MS, or LC-MS.[3]

Chemical Structure
The chemical structure of (Rac)-Monepantel sulfone-d5 is presented below.
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Figure 1: Chemical structure of (Rac)-Monepantel sulfone-d5.

Physicochemical Properties
A summary of the key chemical identifiers and physical properties for (Rac)-Monepantel
sulfone-d5 is provided in the table below. It is important to note that specific experimental data

for properties such as melting point, boiling point, and solubility of the deuterated compound

are largely unavailable in the public domain. For reference, the melting point of the non-

deuterated parent compound, Monepantel, is provided.
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Property Value Source

CAS Number 2747918-68-7 [3]

Molecular Formula C₂₀H₈D₅F₆N₃O₄S [3][4][5]

Molecular Weight 510.42 g/mol [3][4][5]

Appearance White to off-white solid [3]

Melting Point Not available [6]

Boiling Point Not available [6]

Solubility Not available [6]

Monepantel Melting Point

125 °C (polymorphic form A);

142-149 °C (polymorphic form

B)

[7]

Mechanism of Action: Insights from the Parent
Compound
The mechanism of action for (Rac)-Monepantel sulfone-d5 is inferred from its parent

compound, Monepantel. Monepantel is a positive allosteric modulator of a nematode-specific

clade of nicotinic acetylcholine receptors (nAChRs), specifically targeting the MPTL-1 receptor

in parasites like Haemonchus contortus.[1][8][9] This interaction leads to an uncontrolled influx

of ions, causing depolarization of muscle cells, which results in paralysis and eventual

expulsion of the nematode from the host.[9]

In addition to its anthelmintic properties, Monepantel has been investigated for its potential as

an anticancer agent. Studies have shown that Monepantel can inhibit the mTOR (mammalian

target of rapamycin) signaling pathway.[10][11][12][13] This pathway is a central regulator of

cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.

Monepantel's inhibition of mTOR leads to the suppression of downstream effectors like p70S6K

and 4EBP1, ultimately inducing autophagy in cancer cells.[10][12][13]

The following diagram illustrates the proposed mechanism of Monepantel's action on the

mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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